2-Morpholino-5-nitrobenzo[d]oxazole

• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol
• IUPAC Name: 2-morpholin-4-yl-5-nitro-1,3-benzoxazole
• InChI: InChI=1S/C11H11N3O4/c15-14(16)8-1-2-10-9(7-8)12-11(18-10)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key: VVUMHRPYHDJARP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

2-Morpholino-5-nitrobenzo[d]oxazole is a useful research compound. Its molecular formula is C11H11N3O4 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-nitrobenzo[d]oxazole-2(3H)-thione (98.1 mg, 0.5 mmol) and morpholine (66 μL, 0.75 mmol) in tetrahydrofuran (3 mL) were heated at 150° C. for 15 min in the microwave. After cooling, the mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous MgSO4 and absorbed on silica. Purification by column chromatography, eluting with ethyl acetate/hexanes 25:75 v/v affords 115 mg (92%) of the title compound.